Cas no 852655-81-3 (3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)-)
852655-81-3 structure
Product Name:3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)-
CAS No:852655-81-3
MF:C13H20N2
MW:204.311303138733
CID:3300390
PubChem ID:2237132
Update Time:2025-04-21
3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)-
- KNCVIVHOXNPVNM-NWDGAFQWSA-N
- ((R)-1-((S)-1-Phenylethyl)pyrrolidin-3-yl)methanamine
- 852655-81-3
- (3R)-3-aminomethyl-1-((S)-1-phenylethyl)pyrrolidine
- CS-0058362
- 1-[(3R)-1-[(1S)-1-phenylethyl]pyrrolidin-3-yl]methanamine
- SCHEMBL7386739
-
- Inchi: 1S/C13H20N2/c1-11(13-5-3-2-4-6-13)15-8-7-12(9-14)10-15/h2-6,11-12H,7-10,14H2,1H3/t11-,12+/m0/s1
- InChI Key: KNCVIVHOXNPVNM-NWDGAFQWSA-N
- SMILES: N1([C@H](C2=CC=CC=C2)C)CC[C@H](CN)C1
Computed Properties
- Exact Mass: 204.162648646Da
- Monoisotopic Mass: 204.162648646Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.3Ų
3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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